Cas no 5198-68-5 (6-Phenyl-2H-pyran-4(3H)-one)

6-Phenyl-2H-pyran-4(3H)-one is a heterocyclic organic compound featuring a pyranone core substituted with a phenyl group at the 6-position. This structure imparts unique reactivity and functional versatility, making it valuable in synthetic organic chemistry and pharmaceutical research. Its ketone and enolizable positions allow for diverse derivatization, facilitating applications in the synthesis of bioactive molecules and complex heterocycles. The compound's stability under standard conditions and compatibility with various reaction conditions enhance its utility as a building block in medicinal chemistry and material science. Its well-defined crystalline form also ensures reproducibility in experimental and industrial processes.
6-Phenyl-2H-pyran-4(3H)-one structure
6-Phenyl-2H-pyran-4(3H)-one structure
Product Name:6-Phenyl-2H-pyran-4(3H)-one
CAS No:5198-68-5
MF:C11H10O2
MW:174.195903301239
CID:1093123
PubChem ID:20452483
Update Time:2025-10-29

6-Phenyl-2H-pyran-4(3H)-one Chemical and Physical Properties

Names and Identifiers

    • 6-Phenyl-2H-pyran-4(3H)-one
    • 6-phenyl-2,3-dihydropyran-4-one
    • 5198-68-5
    • A918757
    • DTXSID10607342
    • CS-0156441
    • E76280
    • BS-50709
    • 6-phenyl-3,4-dihydro-2H-pyran-4-one
    • 4H-Pyran-4-one,2,3-dihydro-6-phenyl
    • 2-PHENYL-5,6-DIHYDROPYRAN-4-ONE
    • 6-phenyl-2,3-dihydro-4H-pyran-4-one
    • SCHEMBL10925032
    • 2-phenyl-5,6-dihydro-4-pyrone
    • Inchi: 1S/C11H10O2/c12-10-6-7-13-11(8-10)9-4-2-1-3-5-9/h1-5,8H,6-7H2
    • InChI Key: SQQDHPWCAVNOOP-UHFFFAOYSA-N
    • SMILES: O1C(=CC(CC1)=O)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 174.068079557g/mol
  • Monoisotopic Mass: 174.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 26.3Ų

6-Phenyl-2H-pyran-4(3H)-one Security Information

  • Storage Condition:Sealed in dry,2-8°C

6-Phenyl-2H-pyran-4(3H)-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-BD519-200mg
6-Phenyl-2H-pyran-4(3H)-one
5198-68-5 95+%
200mg
1248.0CNY 2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-BD519-50mg
6-Phenyl-2H-pyran-4(3H)-one
5198-68-5 95+%
50mg
499.0CNY 2021-07-15
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD269571-100mg
6-Phenyl-2H-pyran-4(3H)-one
5198-68-5 95%
100mg
¥350.0 2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD269571-250mg
6-Phenyl-2H-pyran-4(3H)-one
5198-68-5 95%
250mg
¥630.0 2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD269571-1g
6-Phenyl-2H-pyran-4(3H)-one
5198-68-5 95%
1g
¥1699.0 2024-04-18
Chemenu
CM181719-1g
6-phenyl-2,3-dihydro-4H-pyran-4-one
5198-68-5 95%
1g
$574 2021-08-05
Ambeed
A749139-100mg
6-Phenyl-2H-pyran-4(3H)-one
5198-68-5 95%
100mg
$53.0 2025-02-24
Ambeed
A749139-250mg
6-Phenyl-2H-pyran-4(3H)-one
5198-68-5 95%
250mg
$96.0 2025-02-24
Ambeed
A749139-1g
6-Phenyl-2H-pyran-4(3H)-one
5198-68-5 95%
1g
$257.0 2025-02-24
Chemenu
CM181719-250mg
6-phenyl-2,3-dihydro-4H-pyran-4-one
5198-68-5 95%
250mg
$70 2024-07-15
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